109-96-6(2,5-dihydro-1H-pyrrole),P0577,A838585

2,5-dihydro-1H-pyrrole Properties

Names and Identifiers

- 3-Pyrroline
- 3-Pyrroline (contains Pyrrolidine)
- 2,5-dihydropyrrol
- 1-pyrroline
- 2,5-dihydro-1h-pyrrol
- 2,5-Dihydro-1H-pyrrole
- 2,5-dihydro-H-pyrrole
- 2,5-dihydropyrrole
- 3-pyrrolidine
- DIHYDROPYRROLE
- Hypophoaphoeous acid
- 3-Pyrroline HCl
- delta3-Pyrroline
- 3-Pyrroline95%
- 3-Pyrroline,97%
- 3-Pyrroline 95%
- 2,5-DIHYDROPYRROLE
- 2,5-dihydro pyrrole
- P0577
- 8223C0DC-29EB-4298-AAB6-7FA93C67AA2A
- DTXSID4059380
- MFCD00005213
- 3-Pyrroline, 65%
- FT-0657162
- W-108701
- EINECS 203-723-1
- CHEBI:20198
- 760178-50-5
- 3-Pyrroline, 95%
- UNII-N0KYF81SDY
- NSC-89295
- 2,5-Dihydro-1H-pyrrole #
- N0KYF81SDY
- InChI=1/C4H7N/c1-2-4-5-3-1/h1-2,5H,3-4H2
- STR04876
- 109-96-6
- CS-M0785
- NSC 89295
- 2,5-Dihydrpyrrole
- 1H-Pyrrole,5-dihydro-
- JVQIKJMSUIMUDI-UHFFFAOYSA-
- AKOS005063532
- FT-0616379
- 2,5-dihydro-pyrrole
- 3-PYRROLINE [MI]
- 1H-Pyrrole, 2,5-dihydro-
- NSC89295
- NS00023534
- .DELTA.3-Pyrroline
- BCP09734
- EN300-50360
- 3-Pyrroline, technical, >=65% (GC)
- A838585
- Q223113
- Delta(3)-pyrroline
- BBL104409
- 3-pyrroline (contains pyrrolidine)
- 2,5-Dihydropyrrole
- STK503772
- DTXCID4033134
- DB-031891
- DB-001264
- 3-PYRROLINE
- 2,5-Dihydropyrrol
- +Expand
- MDL： MFCD00005213
- InChIKey： JVQIKJMSUIMUDI-UHFFFAOYSA-N
- Inchi： 1S/C4H7N/c1-2-4-5-3-1/h1-2,5H,3-4H2
- SMILES： C1=CCNC1
- BRN： 103173

Computed Properties

Exact Mass: 69.057849g/mol
Surface Charge: 0
XLogP3: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 69.057849g/mol
Monoisotopic Mass: 69.057849g/mol
Topological Polar Surface Area: 12Å²
Heavy Atom Count: 5
Complexity: 41.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 0.47460
PSA: 12.03000
Merck: 8017
Refractive Index: n20/D 1.46(lit.)
Water Partition Coefficient: Miscible
Boiling Point: 91°C
Melting Point: -71
Flash Point: Fahrenheit: -.4 ° f
Celsius: -18 ° c
Color/Form: Colorless liquid with ammonia smell
Solubility: Miscible with water, soluble in ethanol \ ether
Sensitiveness: Air Sensitive & Hygroscopic
Density: 0.91 g/mL at 25 °C(lit.)

2,5-dihydro-1H-pyrrole Security Information

Symbol: GHS02 GHS05 GHS07
WGK Germany：3
Safety Term：3
Safety Instruction： S16-S26-S36/37/39-S45
Packing Group：II
Packing Group：II
Risk Phrases：R11; R34
Hazard Level：3
Dangerous goods sign： F C
Hazardous Material transportation number：UN 2733 3/PG 2
Hazard Statement： H225,H302,H314,H332
Warning Statement： P210,P280,P305+P351+P338,P310
Prompt：dangerous
Storage Condition：−20°C
PackingGroup：II
Risk Phrases： 11-20/22-35
Signal Word：Danger
TSCA：Yes
HazardClass：3
FLUKA BRAND F CODES：3-10-19-23

2,5-dihydro-1H-pyrrole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-dihydro-1H-pyrrole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00348W-1g	3-Pyrroline	109-96-6	70%	1g	$64.00
A2B Chem LLC	AB44672-1g	3-Pyrroline	109-96-6	98%	1g	$75.00	2024-04-20
Aaron	AR0034H8-250mg	3-Pyrroline	109-96-6	95%	250mg	$24.00
abcr	AB206079-1 g	3-Pyrroline, tech., 85% (remainder pyrrolidine); .	109-96-6	85%	1 g	€66.30	2023-07-20
Alichem	A209000056-25g	3-Pyrroline	109-96-6	97%	25g	$399.57	2023-09-04
Apollo Scientific	OR2396-1g	2,5-Dihydro-1H-pyrrole	109-96-6	95%	1g	£82.00	2023-09-02
Chemenu	CM121377-5g	3-Pyrroline	109-96-6	70%	5g	$304	2021-08-06
Cooke Chemical	A6641112-1G	3-Pyrroline (contains Pyrrolidine)	109-96-6	70%	1g	RMB 159.20	2023-09-07
Enamine	EN300-50360-0.05g	2,5-dihydro-1H-pyrrole	109-96-6		0.05g	$19.0
Fluorochem	013932-1g	3-Pyrroline	109-96-6	95%	1g	￡82.00	2022-03-01

2,5-dihydro-1H-pyrrole Suppliers

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:109-96-6)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

SHANG HAI PU KE Biotechnology Co., Ltd.

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(CAS:109-96-6)

MR./MRS.:HE JING LI

Phone:18027310741

Email:SKY20045@163.COM

Shanghai Acmec Biochemical Co.,Ltd

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(CAS:109-96-6)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:109-96-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:109-96-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2,5-dihydro-1H-pyrrole Related Literature

1. Cu(OAc)2/FOXAP complex catalyzed construction of 2,5-dihydropyrrole derivatives via asymmetric 1,3-dipolar cycloaddition of azomethine ylides to ethynyl ketones

Fei-Fei Tang,Wu-Lin Yang,Xingxin Yu,Wei-Ping Deng Catal. Sci. Technol. 2015 5 3568
2. Synthesis of functionalized 2,5-dihydropyrrole derivatives via a convenient [3 + 2] annulation of azomethine ylides with allenoates

Zhusheng Huang,Zonghao Dai,Jin Zhu,Fulai Yang,Qingfa Zhou Org. Biomol. Chem. 2018 16 6638
3. Enantioselective construction of 2,5-dihydropyrrole skeleton with quaternary stereogenic center via catalytic asymmetric 1,3-dipolar cycloaddition involving α-arylglycine esters

Feng Shi,Gui-Juan Xing,Wei Tan,Ren-Yi Zhu,Shujiang Tu Org. Biomol. Chem. 2013 11 1482
4. The microwave-assisted syntheses and applications of non-fused single-nitrogen-containing heterocycles

Jay Prakash Soni,Krishna Sowjanya Chemitikanti,Swanand Vinayak Joshi,Nagula Shankaraiah Org. Biomol. Chem. 2020 18 9737
5. Visible light-promoted synthesis of pyrrolidinone derivatives via Rose Bengal as a photoredox catalyst and their photophysical studies

Arup Dutta,Mostofa A. Rohman,Ridaphun Nongrum,Aiborlang Thongni,Sivaprasad Mitra,Rishanlang Nongkhlaw New J. Chem. 2021 45 8136
6. Chemoselective reduction of 2-acyl-N-sulfonylpyrroles: Synthesis of 3-pyrrolines and 2-alkylpyrroles

Hai Tao You,Andrew C. Grosse,James K. Howard,Christopher J. T. Hyland,Jeremy Just,Peter P. Molesworth,Jason A. Smith Org. Biomol. Chem. 2011 9 3948
7. A sequential Ugi–Smiles/transition-metal-free endo-dig Conia–ene cyclization: the selective synthesis of saccharin substituted 2,5-dihydropyrroles

Hassan Seyrani,Sorour Ramezanpour,Aref Vaezghaemi,Farzad Kobarfard New J. Chem. 2021 45 15647
8. Regio- and chemo-selective cyclization of allenic-Ugi products for the synthesis of 3-pyrroline skeletons

Kamran Amiri,Hormoz Khosravi,Saeed Balalaie,Farhad Golmohammadi,Muhammad U. Anwar,Ahmed Al-Harrasi Org. Biomol. Chem. 2019 17 8858
9. Regio- and chemo-selective cyclization of allenic-Ugi products for the synthesis of 3-pyrroline skeletons

Kamran Amiri,Hormoz Khosravi,Saeed Balalaie,Farhad Golmohammadi,Muhammad U. Anwar,Ahmed Al-Harrasi Org. Biomol. Chem. 2019 17 8858
10. Synthesis and biological evaluation of 4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxamides and their zinc(ii) complexes as candidate antidiabetic agents

Ryota Saito,Moe Tamura,Saya Kawano,Yutaka Yoshikawa,Akihiro Kato,Kaname Sasaki,Hiroyuki Yasui New J. Chem. 2017 41 5572

Cas no 109-96-6 (2,5-dihydro-1H-pyrrole)

2,5-dihydro-1H-pyrrole Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,5-dihydro-1H-pyrrole Security Information

2,5-dihydro-1H-pyrrole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,5-dihydro-1H-pyrrole Price

2,5-dihydro-1H-pyrrole Suppliers

2,5-dihydro-1H-pyrrole Related Literature

Related Categories

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